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Compound of Interest

Compound Name: 6-Hydroxyisosativan

Cat. No.: B13428132

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the isoflavonoid isosativan,
the parent compound of the putative 6-Hydroxyisosativan. Due to the current absence of
specific literature on 6-Hydroxyisosativan, this guide focuses on the known discovery, and
characteristics of isosativan. It further explores the potential implications of hydroxylation at the
6-position, drawing insights from the broader family of isoflavonoids.

Introduction to Isosativan and the Potential of 6-
Hydroxyisosativan

Isoflavonoids are a class of naturally occurring phenolic compounds that are structurally related
to estrogens and are known for their diverse biological activities.[1][2] Isosativan, a 7-O-
methylated isoflavonoid, has been identified in natural sources, notably in Nigerian red
propolis.[3] While research on isosativan itself is limited, the broader family of isoflavonoids has
been extensively studied for its potential therapeutic applications, including antioxidant, anti-
inflammatory, and anticancer effects.[2][4]

The hypothetical compound, 6-Hydroxyisosativan, represents a hydroxylated derivative of
isosativan. The introduction of a hydroxyl group can significantly alter the physicochemical
properties and biological activity of a molecule.[5][6] Hydroxylation can impact a compound's
antioxidant potential, receptor binding affinity, and metabolic stability, making 6-
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Hydroxyisosativan a molecule of considerable interest for future research and drug discovery.

[71L8]

Discovery and Characterization of Isosativan

The discovery of isosativan has been reported through its isolation from natural sources. A key
study identified isosativan in a sample of Nigerian red propolis.[3] The structure of isosativan
was elucidated using modern spectroscopic techniques.

Physicochemical Properties of Isosativan

Property Value/Description Reference
Molecular Formula C17H1604 [3]
Molecular Weight 284.31 g/mol [3]

Class 7-O-methylated isoflavonoid [3]
Appearance Not reported

Solubility Not reported

Spectroscopic Data for Isosativan

The structural confirmation of isosativan was achieved through Nuclear Magnetic Resonance
(NMR) spectroscopy and Mass Spectrometry (MS).
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Technique

Key Findings Reference

1H NMR

Signals corresponding to
aromatic protons and methoxy
groups consistent with the

isoflavonoid scaffold.

13C NMR

Carbon signals confirming the
isoflavonoid core and the [3]

presence of a methoxy group.

Mass Spectrometry

Molecular ion peak consistent
with the molecular formula [3]
C17H160a4.

Experimental Protocols
General Protocol for the Isolation of Isosativan from

Natural Sources

The following is a generalized protocol for the isolation of isoflavonoids like isosativan from a

natural source, based on common phytochemical extraction and purification techniques.
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Extraction

Filtration to remove solid debris

Natural Source Material (e.g., Propolis)

Solvent Extraction (e.g., Hexane, Ethyl Acetate)

Concentration of crude extract under reduced pressure

ICrude Extract

Purification

Isolated Isosativan

Column Chromatography (Silica Gel)

Fraction Collection based on TLC analysis

Further Purification (e.g., Preparative HPLC)

J

(NMR Spectroscopy (*H, 13C, 2D)j

i

Structural Elucid

ation
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(Mass Spectrometry (HRMS))
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(Structure Confirmationj
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Cell
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~
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Estrogen Response Element (on DNA)
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Biological Response (e.g., Anti-inflammatory, Antiproliferative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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